5-{[2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]methylene}-2,4-imidazolidinedione

• IUPAC Name: (5E)-5-[[2,5-dimethyl-1-(4-methylphenyl)pyrrol-3-yl]methylidene]imidazolidine-2,4-dione
• InChI: InChI=1S/C17H17N3O2/c1-10-4-6-14(7-5-10)20-11(2)8-13(12(20)3)9-15-16(21)19-17(22)18-15/h4-9H,1-3H3,(H2,18,19,21,22)/b15-9+
• InChI Key: UTFJAGULVKXJSH-OQLLNIDSSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=CC(=C2C)C=C3C(=O)NC(=O)N3)C
• Isomeric SMILES: CC1=CC=C(C=C1)N2C(=CC(=C2C)/C=C/3\C(=O)NC(=O)N3)C
• Molecular Formula: C17H17N3O2
• Molecular Weight: 295.34 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves complex chemical processes. For example, Uršič et al. (2010) describe the synthesis of related pyrrole derivatives using [2+2] cycloaddition and subsequent reactions (Uršič et al., 2010). This process might provide insights into similar synthetic pathways for the compound .

Molecular Structure Analysis

The molecular structure of compounds similar to 5-{[2,5-Dimethyl-1-(4-Methylphenyl)-1H-Pyrrol-3-yl]methylene}-2,4-imidazolidinedione has been investigated using various spectroscopic techniques. Hayvalı et al. (2010) used techniques like UV-vis, FT-IR, NMR spectroscopy, and X-ray crystallography for structural characterization of Schiff base ligands (Hayvalı et al., 2010).

Chemical Reactions and Properties

The compound's reactions can be intricate, involving multiple steps and conditions. Asiri and Khan (2010) detailed the synthesis of a related compound by condensation, followed by spectral analysis (Asiri & Khan, 2010). This study provides an understanding of the types of reactions that the compound might undergo.

Physical Properties Analysis

The physical properties of such compounds can be assessed through various analytical techniques. Kaczor et al. (2006) investigated the structure of a related compound in different states using infrared spectroscopy and computational methods, offering insights into the physical properties (Kaczor et al., 2006).

Chemical Properties Analysis

Understanding the chemical properties requires detailed studies, such as those by Mishra et al. (2013), who explored the spectral characteristics of related compounds to understand their chemical behavior (Mishra et al., 2013).

Future Directions

The future directions for research on this compound would likely depend on its properties and potential applications. This could include further studies to fully elucidate its physical and chemical properties, investigations into its synthesis and reactivity, and testing for potential biological activity.